![molecular formula C21H27N3O5S2 B2415900 Methyl 2-[2-[2-[2-(cyclohexylamino)-2-oxoethyl]sulfanylacetyl]imino-6-methoxy-1,3-benzothiazol-3-yl]acetate CAS No. 1164476-99-6](/img/structure/B2415900.png)
Methyl 2-[2-[2-[2-(cyclohexylamino)-2-oxoethyl]sulfanylacetyl]imino-6-methoxy-1,3-benzothiazol-3-yl]acetate
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Description
Methyl 2-[2-[2-[2-(cyclohexylamino)-2-oxoethyl]sulfanylacetyl]imino-6-methoxy-1,3-benzothiazol-3-yl]acetate is a useful research compound. Its molecular formula is C21H27N3O5S2 and its molecular weight is 465.58. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Methyl 2-[2-[2-[2-(cyclohexylamino)-2-oxoethyl]sulfanylacetyl]imino-6-methoxy-1,3-benzothiazol-3-yl]acetate plays a significant role in the synthesis of heterocyclic compounds. For instance, Savitskii et al. (2008) demonstrated its use in forming methyl 3-(benzothiazol-2-yl)-2-(2-methoxy-2-oxoethyl)-2,3-dihydro-1,3,4-thiadiazole-2-carboxylate (Savitskii, Vas’kevich, Zborovskii, Staninets, But, & Chernega, 2008). This process is essential in creating various heterocyclic frameworks which are critical in pharmacological and chemical research.
Biological Activity and Pharmacological Interest
The derivative compounds of this compound have shown potential in various biological activities. For instance, the study by Badne et al. (2011) highlights its role in synthesizing compounds for antimicrobial activity, showing its relevance in drug discovery and microbiological research (Badne, Swamy, Bhosale, & Kuberkar, 2011).
Synthesis of Anti-inflammatory Compounds
Rathi et al. (2013) explored the compound’s utility in synthesizing derivatives with in-vitro anti-inflammatory activity. This suggests its potential use in the development of new anti-inflammatory drugs (Rathi, More, Deshmukh, & Chaudhari, 2013).
Advanced Organic Synthesis Techniques
The compound is also pivotal in advanced organic synthesis. For example, its derivatives were used in the synthesis of complex molecular structures, as demonstrated in the studies by Mohamed (2014, 2021), indicating its significance in the advancement of organic synthetic methodologies (Mohamed, 2014); (Mohamed, 2021).
Role in Pharmaceutical Intermediate Synthesis
The compound is integral in the synthesis of pharmaceutical intermediates, crucial for developing various therapeutic agents. A study by Qian-chun (2010) illustrates this application in creating intermediates for specific pharmaceuticals (Liu Qian-chun, 2010).
Properties
IUPAC Name |
methyl 2-[2-[2-[2-(cyclohexylamino)-2-oxoethyl]sulfanylacetyl]imino-6-methoxy-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O5S2/c1-28-15-8-9-16-17(10-15)31-21(24(16)11-20(27)29-2)23-19(26)13-30-12-18(25)22-14-6-4-3-5-7-14/h8-10,14H,3-7,11-13H2,1-2H3,(H,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIDBPEBIXNIUBE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N(C(=NC(=O)CSCC(=O)NC3CCCCC3)S2)CC(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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